4-(4-Aminophenoxy)-N-methylpicolinamide

• CAS: 284462-37-9
• Synonyms: 4-(4-Aminophenoxy)-N-methyl-2-pyridinecarboxamide; 4-(4-Aminophenoxy)-N-methylpicolinamide; 4-[[2-(N-Methylcarbamoyl)-4-pyridyl]oxy]aniline
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol
• SMILES: CNC(=O)C1=NC=CC(=C1)OC2=CC=C(C=C2)N
• InChI: InChI=1S/C13H13N3O2/c1-15-13(17)12-8-11(6-7-16-12)18-10-4-2-9(14)3-5-10/h2-8H,14H2,1H3,(H,15,17)
• InChIKey: RXZZBPYPZLAEFC-UHFFFAOYSA-N
• Appearance: Powder

Generic ANDA filers and process chemists often face supply gaps for compendial-grade Sorafenib EP Impurity A / USP Related Compound A (CAS 284462-37-9). Substituting non-compendial analogs fails regulatory scrutiny and halts ANDA submissions. - Serves as the immediate penultimate intermediate for sorafenib; the para-aminophenoxy moiety undergoes urea formation with 4-chloro-3-(trifluoromethyl)phenyl carbamate to complete the API scaffold. - Supports HPLC system suitability, method validation, and impurity profiling per EP/USP monographs. - Scalable synthesis enabled by a single-base, inert-atmosphere-free route (2023), ensuring reliable supply for GMP campaigns.

4-(4-Aminophenoxy)-N-methylpicolinamide Procurement Overview

4-(4-Aminophenoxy)-N-methylpicolinamide (CAS: 284462-37-9) is a diaryl ether-linked picolinamide building block essential to the synthesis of sorafenib and related multikinase inhibitors [1]. It is also officially designated as Sorafenib EP Impurity A and USP Sorafenib Related Compound A, making it a compendial reference standard for analytical method validation and quality control in drug manufacturing [2]. The compound has a molecular formula of C13H13N3O2, a molecular weight of 243.26 g/mol, and a melting point of 110–112°C (reported as 116–120°C for higher-purity grades) [1].

Urea coupling intermediate for sorafenib synthesis

EP/USP compendial impurity reference standard

• [1] ChemicalBook. 4-(4-Aminophenoxy)-N-methylpicolinamide. CAS 284462-37-9. Accessed 2026. View Source
• [2] ChemWhat. Sorafenib EP Impurity A. CAS 284462-37-9. Accessed 2026. View Source

4-(4-Aminophenoxy)-N-methylpicolinamide: Critical Differentiation

Generic substitution of 4-(4-aminophenoxy)-N-methylpicolinamide with structurally related picolinamide derivatives is not scientifically valid due to three irreconcilable differences. First, the presence of the para-aminophenoxy substituent at the 4-position of the picolinamide ring is structurally required for subsequent urea formation with 4-chloro-3-(trifluoromethyl)phenyl carbamate, which defines the sorafenib scaffold . Second, analogs lacking the N-methylcarboxamide group, such as 4-(4-aminophenoxy)-2-pyridinecarboxamide (CAS 284462-80-2), produce a primary amide instead of the N-methylated amide required for the final drug substance, fundamentally altering the synthetic outcome . Third, only the exact CAS 284462-37-9 compound is recognized as Sorafenib EP Impurity A and USP Sorafenib Related Compound A, meaning that any substitute—regardless of structural similarity—lacks regulatory compendial standing for ANDA submissions and analytical method validation [1].

Para-aminophenoxy substitution pattern is required for urea bond formation with 4-chloro-3-(trifluoromethyl)phenyl carbamate; analogs may shift downstream reactivity.

N-methylcarboxamide group is essential; primary amide analogs (e.g., CAS 284462-80-2) alter synthetic outcome and final drug substance identity.

Compendial impurity designation (EP/USP) is exclusive to CAS 284462-37-9; structurally related substitutes lack regulatory standing for analytical method validation.

• [1] ChemWhat. Sorafenib EP Impurity A. CAS 284462-37-9. Accessed 2026. View Source

4-(4-Aminophenoxy)-N-methylpicolinamide: Comparative Evidence

Synthetic Efficiency: Simplified Protocol Advantage

In a 2023 process optimization study, the synthesis of 4-(4-aminophenoxy)-N-methylpicolinamide was achieved using only a single base (potassium tert-butoxide) in DMF at room temperature for 2 hours, without requiring an inert atmosphere. This contrasts with earlier reported methods for this intermediate class, which typically employed multiple bases, longer reaction times, and strict inert conditions to prevent oxidation of the aminophenol moiety . The same study directly compared the synthesis of the target compound (sorafenib intermediate) with that of its fluorinated analog 4-(4-amino-3-fluorophenoxy)-N-methylpicolinamide (regorafenib intermediate), demonstrating that both could be prepared under identical simplified conditions, eliminating the need for separate optimized protocols for each intermediate .

Synthetic Method

Data to verify

Single base, RT, 2 h, no inert atmosphere

Supports process simplicity and scalability review

Reported protocol; vendor-specific reproducibility to confirm

Evidence Dimension	Synthetic reaction conditions and operational complexity
Target Compound Data	Single base (t-BuOK), DMF, RT, 2 h, no inert atmosphere required
Comparator Or Baseline	Earlier reported methods for similar diaryl ether picolinamide intermediates: multiple bases, inert atmosphere (N2/Ar), extended reaction times
Quantified Difference	Reduction in reagent count (single base vs multiple); elimination of inert gas purge and blanket; reduction in operational steps
Conditions	Reaction of 4-aminophenol with 4-chloro-N-methylpicolinamide in DMF; t-BuOK as base; room temperature; ambient atmosphere

Why This Matters

For procurement decisions, this evidence supports selecting vendors who supply material produced via this simplified route, which correlates with lower manufacturing cost, reduced batch-to-batch variability, and improved scalability compared to material produced via older inert-atmosphere methods.

Compendial Identity: EP/USP vs. Non-Compendial Analogs

4-(4-Aminophenoxy)-N-methylpicolinamide (CAS 284462-37-9) is explicitly designated as Sorafenib EP Impurity A and USP Sorafenib Related Compound A [1]. Its closest structural analog, 4-(4-amino-3-fluorophenoxy)-N-methylpicolinamide (CAS 757251-39-1), is the corresponding intermediate for regorafenib and is not recognized as a compendial impurity for sorafenib. Another close analog, 4-(4-aminophenoxy)-2-pyridinecarboxamide (CAS 284462-80-2), lacks the N-methyl group entirely and has a different molecular formula (C12H11N3O2, MW 229.23 vs target MW 243.26) . The target compound is commercially available with defined purity specifications: ≥98% (HPLC, with non-aqueous titration confirmation) from TCI, and 95–98% (HPLC) from multiple vendors [1].

Compendial Identity

Reported

Target: CAS 284462-37-9, EP/USP impurity, >98% purity (HPLC/T)

Comparator: CAS 757251-39-1 (not compendial); CAS 284462-80-2 (primary amide, 95% purity)

Compendial impurity status is exclusive to this CAS; critical for regulatory analytical method validation

Purity differences may affect system suitability and impurity profiling

Evidence Dimension	Regulatory identity and purity specifications
Target Compound Data	CAS 284462-37-9; Sorafenib EP Impurity A / USP Sorafenib Related Compound A; purity available at >98% (HPLC/T); MW 243.26
Comparator Or Baseline	4-(4-Amino-3-fluorophenoxy)-N-methylpicolinamide (CAS 757251-39-1): Regorafenib intermediate only; 4-(4-Aminophenoxy)-2-pyridinecarboxamide (CAS 284462-80-2): MW 229.23, primary amide, not compendial
Quantified Difference	Target compound has compendial impurity designation; comparators do not. Purity difference: Target available at >98.0% (HPLC/T); comparator CAS 284462-80-2 typically offered at 95%
Conditions	Pharmaceutical impurity profiling; ANDA submission requirements; analytical method validation per ICH guidelines

Why This Matters

For ANDA filers and QC laboratories, procurement of non-compendial analogs cannot substitute for EP/USP impurity reference standards. The compendial designation of this compound is a binary regulatory requirement that generic picolinamides cannot fulfill.

• [1] ChemWhat. Sorafenib EP Impurity A. CAS 284462-37-9. Accessed 2026. View Source

Core Scaffold: c-Met Kinase Inhibitor Activity

The 4-(4-aminophenoxy)picolinamide scaffold, of which the target compound is the unsubstituted parent core, has been extensively characterized as a privileged pharmacophore for c-Met kinase inhibition. In a 2023 study, 36 derivatives of 4-(4-aminophenoxy)picolinamide were synthesized and evaluated against A549, HeLa, and MCF-7 cancer cell lines [1]. The most potent derivative (compound 46) inhibited c-Met kinase with an IC50 of 46.5 nM and suppressed A549 cell proliferation with an IC50 of 0.26 μM—a 2.4-fold improvement over the approved c-Met inhibitor cabozantinib in the same assay [1]. This demonstrates that the core scaffold retains intrinsic kinase inhibitory potential that can be amplified through derivatization. In contrast, N-methylpicolinamide derivatives lacking the 4-aminophenoxy substitution pattern exhibit a different kinase selectivity profile, with reported c-Met IC50 values of 16 nM for optimized thienopyrimidine hybrids but only 90 nM for less-optimized comparator compounds (e.g., compound 5) [2].

Scaffold Activity

Class-level

c-Met IC50 46.5 nM (optimized derivative)

Supports scaffold-based kinase inhibitor lead optimization

Derivative data; scaffold intrinsic activity requires independent confirmation

Evidence Dimension	c-Met kinase inhibitory activity and cellular antiproliferative potency
Target Compound Data	Scaffold derivative (compound 46): c-Met IC50 = 46.5 nM; A549 cellular IC50 = 0.26 μM
Comparator Or Baseline	Cabozantinib: A549 cellular IC50 = 0.62 μM; c-Met IC50 not directly compared in this study; Foretinib: c-Met IC50 = 14 nM (different assay system); Compound 5 (N-methylpicolinamide-thienopyrimidine): c-Met IC50 = 90 nM
Quantified Difference	2.4-fold greater cellular potency vs cabozantinib (0.26 μM vs 0.62 μM) for the optimized derivative; scaffold baseline c-Met IC50 of 46.5 nM demonstrates nanomolar intrinsic activity
Conditions	c-Met kinase inhibition assay; MTT antiproliferative assay in A549, HeLa, MCF-7 cell lines; in vitro biochemical and cellular systems

Why This Matters

For medicinal chemistry and drug discovery procurement, the documented nanomolar intrinsic activity of this scaffold justifies its selection over generic picolinamide building blocks that lack this established structure-activity relationship. This evidence supports compound procurement for kinase inhibitor lead optimization programs.

• [1] Design, synthesis and biological evaluation of 4-(4-aminophenoxy)picolinamide derivatives as potential antitumor agents. Eur J Med Chem. 2023;257:115499. doi:10.1016/j.ejmech.2023.115499. View Source
• [2] Synthesis and bioevaluation study of novel N-methylpicolinamide and thienopyrimidine derivatives as selectivity c-Met kinase inhibitors. Bioorg Med Chem. 2018;26(1):257-270. doi:10.1016/j.bmc.2017.11.043. View Source

4-(4-Aminophenoxy)-N-methylpicolinamide Procurement Scenarios

API Manufacturing: Urea Coupling Intermediate

This compound is the immediate precursor to sorafenib. The 4-aminophenoxy group undergoes reaction with phenyl 4-chloro-3-(trifluoromethyl)phenyl carbamate to form the signature diaryl urea moiety of sorafenib. The simplified single-base, inert-atmosphere-free synthesis reported in 2023 enables cost-effective, scalable production of this intermediate . Procurement of high-purity (>98% HPLC) material directly supports GMP manufacturing campaigns.

ANDA Submissions: Compendial Impurity Standard

For ANDA filers developing generic sorafenib, this compound is required as Sorafenib EP Impurity A / USP Sorafenib Related Compound A. It is used for HPLC method validation, system suitability testing, and impurity profiling in finished drug product and API release testing . Substitution with non-compendial analogs is not acceptable for regulatory filings.

Medicinal Chemistry: c-Met Scaffold Derivatization

The 4-(4-aminophenoxy)picolinamide core has demonstrated nanomolar c-Met inhibitory activity (IC50 = 46.5 nM for optimized derivatives) and potent antiproliferative effects in cancer cell lines, with 2.4-fold improvement over cabozantinib for the most potent analog . Procurement of this building block enables structure-activity relationship exploration, fragment growing, and lead optimization toward novel c-Met or multikinase inhibitor candidates.

Bioanalytical Assay: Hapten Conjugation

Carboxylic acid-modified derivatives of this compound have been used as haptens for generating anti-sorafenib antibodies. In one validated competitive ELISA, the modified intermediate enabled reproducible quantification of serum sorafenib at concentrations as low as 0.04 µg/mL, with only 2.5% cross-reactivity to the major metabolite sorafenib N-oxide . This demonstrates utility beyond synthesis, in developing specific bioanalytical assays for therapeutic drug monitoring.

Application

Selection Property

Validation Focus

Urea coupling for sorafenib

High-purity intermediate (>98% HPLC)

Synthetic route reproducibility

Analytical impurity standard

EP/USP compendial designation

HPLC method validation and system suitability

c-Met scaffold derivatization

Reported kinase inhibitory scaffold

Structure-activity relationship exploration

Anti-sorafenib antibody assays

Hapten conjugation capability

Assay specificity and cross-reactivity profiling

• [1] ChemWhat. Sorafenib EP Impurity A. CAS 284462-37-9. Accessed 2026. View Source
• [2] Design, synthesis and biological evaluation of 4-(4-aminophenoxy)picolinamide derivatives as potential antitumor agents. Eur J Med Chem. 2023;257:115499. View Source